Cas no 2034590-59-3 (N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide)

• Product Name: N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide
• CAS No: 2034590-59-3
• MF: C₁₇H₁₇F₃N₂O₃
• MW: 354.323694944382
• CID: 5553582
• PubChem ID: 91817031
• Update Time: 2025-06-12

N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-2-(trifluoromethyl)benzamide
• 2034590-59-3
• AKOS025323348
• N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide
• N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide
• F6514-1694

• Inchi： 1S/C17H17F3N2O3/c1-11-9-12(25-2)10-15(23)22(11)8-7-21-16(24)13-5-3-4-6-14(13)17(18,19)20/h3-6,9-10H,7-8H2,1-2H3,(H,21,24)
• InChI Key： UYGWCNJXHAPSDN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NCCN1C(C=C(C=C1C)OC)=O)=O)(F)F

Computed Properties

• Exact Mass: 354.11912689g/mol
• Monoisotopic Mass: 354.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide

Introduction to N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide and Its Significance in Modern Chemical Biology

N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide (CAS No. 2034590-59-3) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule, characterized by its intricate heterocyclic framework and functional groups, represents a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide includes a dihydropyridine core, which is well-known for its role in various pharmacological applications. The dihydropyridine moiety, specifically, has been extensively studied for its vasodilatory effects and its use in treating cardiovascular diseases. The presence of a trifluoromethyl group further enhances the molecule's lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemistry modifications.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The dihydropyridine scaffold in N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide is particularly intriguing because it can serve as a versatile platform for designing molecules with targeted biological activities. For instance, studies have shown that dihydropyridine derivatives can interact with specific enzymes and receptors, leading to therapeutic effects.

The benzamide moiety in this compound also contributes to its potential biological activity. Benzamides are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. The combination of the dihydropyridine and benzamide units in N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide creates a molecule with multiple sites for interaction with biological targets, which could be exploited for developing new drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of such compounds more accurately. These tools have been instrumental in identifying N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(trifluoromethyl)benzamide as a promising lead compound for further optimization. By leveraging these computational methods, scientists can design derivatives with enhanced potency and selectivity.

In addition to its structural features, the synthesis of N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-y]ethyl]- ular emphasis on green chemistry principles has made this compound an attractive target for synthetic chemists. The development of efficient synthetic routes that minimize waste and utilize sustainable methodologies is crucial for the future of drug discovery. Researchers have reported novel synthetic strategies that allow for the streamlined preparation of this compound while adhering to environmental standards.

The potential applications of N-[ ular interest due to its structural similarity to known bioactive molecules. For example, studies have suggested that derivatives of this compound may have applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of the dihydropyridine scaffold to cross the blood-brain barrier makes it particularly suitable for these types of therapies.

Furthermore, the benzamide moiety has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. This has led to investigations into the potential use of N-[ ular interest due to its structural similarity to known bioactive molecules. For example, studies have suggested that derivatives of this compound may have applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of the dihydropyridine scaffold to cross the blood-brain barrier makes it particularly suitable for these types of therapies.

The trifluoromethyl group in N-[